1-Ethenyl-4-{[(prop-2-en-1-yl)oxy]methyl}benzene

• CAS No.: 16278-36-7
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-ethenyl-4-(prop-2-enoxymethyl)benzene
• InChI: InChI=1S/C12H14O/c1-3-9-13-10-12-7-5-11(4-2)6-8-12/h3-8H,1-2,9-10H2
• InChI Key: AAZZDTIPFNPWAG-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC1=CC=C(C=C1)C=C

Description

1-Ethenyl-4-{[(prop-2-en-1-yl)oxy]methyl}benzene is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

After 691.0 g (5.0 mole) of a 50% 2-propenyl alcohol solution of sodium 2-propenoxide, 16.0 g of tetrabutylammonium bromide and 1.0 g of BHT were placed and mixed in a 3-liter glass flask equipped with a stirrer, a reflux condenser, a thermometer and a dropping funnel, 763.0 g (5.0 mole) of 4-vinylbenzyl chloride was added dropwise to the mixture from the dropping funnel as the temperature was kept at 35°-40° C. to make them undergo the reaction. At the conclusion of the reaction, water was added to dissolve the produced salt. The resulting organic phase was separated, and then distilled to collect a 83°-84° C./2 mmHg fraction. Thus, 795.4 g of 3-(4-vinylbenzyloxy)-1-propene was obtained in a 91.3% yield.